Cas no 1323947-00-7 (N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide)

• Product Name: N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide
• CAS No: 1323947-00-7
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5456743
• PubChem ID: 31372023
• Update Time: 2025-10-28

N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide Chemical and Physical Properties

Names and Identifiers

• Z46327189
• N-(1-cyanocyclopentyl)-2-{[(2-methoxyphenyl)methyl](methyl)amino}acetamide
• 1323947-00-7
• AKOS034388358
• EN300-26684701
• N-(1-cyanocyclopentyl)-2-[(2-methoxyphenyl)methyl-methylamino]acetamide
• N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide

• Inchi： 1S/C17H23N3O2/c1-20(11-14-7-3-4-8-15(14)22-2)12-16(21)19-17(13-18)9-5-6-10-17/h3-4,7-8H,5-6,9-12H2,1-2H3,(H,19,21)
• InChI Key： GOHHPGNQQDRONX-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCC1)(=O)CN(CC1=CC=CC=C1OC)C

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.1±45.0 °C(Predicted)
• pka: 12.32±0.20(Predicted)

Additional information on N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide

Comprehensive Overview of N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide (CAS No. 1323947-00-7)

N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide (CAS No. 1323947-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its cyanocyclopentyl and methoxyphenyl moieties, is often explored for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Researchers are increasingly interested in its synthetic versatility and its potential as a scaffold for drug development.

The molecular structure of N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide includes a cyclopentyl ring substituted with a cyano group, which enhances its reactivity and interaction with biological targets. The presence of a methoxyphenyl group further contributes to its lipophilicity, making it a candidate for crossing cell membranes efficiently. These attributes align with current trends in drug discovery, where compounds with balanced hydrophobicity and target specificity are highly sought after.

In recent years, the demand for small-molecule modulators and enzyme inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide fits into this narrative as a potential lead compound for conditions requiring targeted intervention. Its methylaminoacetamide backbone is reminiscent of other pharmacologically active molecules, sparking curiosity about its mechanism of action and therapeutic potential.

From a synthetic chemistry perspective, the compound's CAS No. 1323947-00-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such compounds to optimize efficacy and reduce off-target effects. The integration of computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, has further accelerated the exploration of this molecule's capabilities.

Environmental and regulatory considerations also play a role in the compound's application. With growing emphasis on green chemistry and sustainable practices, researchers are evaluating the synthetic routes for N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide to minimize waste and energy consumption. This aligns with broader industry goals of reducing the ecological footprint of pharmaceutical production.

In summary, N-(1-Cyanocyclopentyl)-2-[[(2-methoxyphenyl)methyl]methylamino]acetamide (CAS No. 1323947-00-7) represents a compelling subject of study at the intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable candidate for ongoing research in drug discovery and biochemical applications. As scientific inquiries continue to evolve, this compound is poised to remain a focal point for innovation and development.